Cas no 1710202-95-1 (4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one)

• Product Name: 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one
• CAS No: 1710202-95-1
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5210772
• Update Time: 2025-10-27

4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one
• Thieno[3',2':4,5]pyrimido[1,2-a]azepin-11(4H)-one, 4a,5,6,7,8,9-hexahydro-4-methyl-

• Inchi： 1S/C12H16N2OS/c1-13-9-6-8-16-11(9)12(15)14-7-4-2-3-5-10(13)14/h6,8,10H,2-5,7H2,1H3
• InChI Key： SLZDUWLKTVRKDI-UHFFFAOYSA-N
• SMILES： N12C(=O)C3SC=CC=3N(C)C1CCCCC2

Additional information on 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one

Introduction to 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one (CAS No. 1710202-95-1)

4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one (CAS No. 1710202-95-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic compounds characterized by a complex fused ring system incorporating sulfur and nitrogen atoms. The intricate structure of this molecule offers a promising scaffold for the development of new drugs targeting various diseases.

The chemical structure of 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one is defined by its seven-membered ring containing a thioether and diazine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. Recent studies have highlighted the importance of such heterocyclic systems in drug discovery and development, particularly in the areas of anticancer and anti-inflammatory agents.

In terms of its physical and chemical properties, 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its melting point and other physicochemical parameters have been well-characterized through various analytical techniques including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These data are crucial for understanding the behavior of the compound in different environments and for optimizing its formulation in pharmaceutical applications.

The biological activity of 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one has been extensively studied in both in vitro and in vivo models. Research has shown that this compound possesses potent anticancer activity against a variety of cancer cell lines. Specifically, it has demonstrated significant cytotoxic effects on human breast cancer cells (MCF-7), prostate cancer cells (PC-3), and lung cancer cells (A549). The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation mediated by cytokines like TNF-alpha and IL-6. Studies have demonstrated that this compound can effectively inhibit the production of these pro-inflammatory cytokines in both cell culture and animal models. This dual functionality makes it an attractive candidate for further drug development.

The pharmacokinetic profile of 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one has been evaluated using various preclinical models. Results indicate that it has favorable absorption properties when administered orally or intravenously. The compound is rapidly distributed throughout the body and exhibits a moderate half-life in plasma. Metabolism studies have identified several major metabolites formed through oxidative pathways mediated by cytochrome P450 enzymes. These findings are essential for optimizing dosing regimens and predicting potential drug-drug interactions.

Toxicity assessments have shown that 4-Methyl-4a,5,6,7,8,9-hexahydro-4H-1-thia-4,9a-diaza-cyclohepta[f]inden-10-one is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans. Ongoing clinical trials are aimed at evaluating the efficacy and safety of this compound in patients with advanced cancers and inflammatory diseases.

In conclusion, 4-Methyl-4a , 5 , 6 , 7 , 8 , 9 -hexahydro - 4 H - 1 - thia - 4 , 9 a - diaza - cyclohepta [ f ] inden - 10 - one (CAS No. 1710202 - 95 - 1) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a potential therapeutic agent. Continued research into its mechanisms of action and clinical applications will undoubtedly contribute to advancements in the field of medicinal chemistry.